Cas no 933022-81-2 (3-{(2-chloro-4-fluorophenyl)methylsulfanyl}-4-propyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 3-{(2-chloro-4-fluorophenyl)methylsulfanyl}-4-propyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 933022-81-2
• MF: C₁₇H₁₆ClFN₂O₂S₂
• MW: 398.902544021606
• CID: 5441445
• Update Time: 2025-07-08

3-{(2-chloro-4-fluorophenyl)methylsulfanyl}-4-propyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• UKCYMFKKXCXRFH-UHFFFAOYSA-N
• 3-{(2-chloro-4-fluorophenyl)methylsulfanyl}-4-propyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C17H16ClFN2O2S2/c1-2-9-21-15-5-3-4-6-16(15)25(22,23)20-17(21)24-11-12-7-8-13(19)10-14(12)18/h3-8,10H,2,9,11H2,1H3
• InChI Key： UKCYMFKKXCXRFH-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1C([H])([H])SC1=NS(C2=C([H])C([H])=C([H])C([H])=C2N1C([H])([H])C([H])([H])C([H])([H])[H])(=O)=O)F

Additional information on 3-{(2-chloro-4-fluorophenyl)methylsulfanyl}-4-propyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

Comprehensive Overview of 3-{(2-chloro-4-fluorophenyl)methylsulfanyl}-4-propyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 933022-81-2)

3-{(2-chloro-4-fluorophenyl)methylsulfanyl}-4-propyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 933022-81-2) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound, characterized by its benzothiadiazine core and sulfanyl linkage, exhibits potential applications in drug discovery and material science. Its structural complexity and functional groups make it a subject of ongoing studies, particularly in the context of small-molecule therapeutics and bioactive agents.

The compound's 2-chloro-4-fluorophenyl moiety is a notable feature, as halogenated aromatic rings are often associated with enhanced binding affinity and metabolic stability in medicinal chemistry. Researchers are increasingly exploring such derivatives for their potential in targeting enzyme inhibition and receptor modulation. With the growing demand for precision medicine and targeted therapies, compounds like 3-{(2-chloro-4-fluorophenyl)methylsulfanyl}-4-propyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione are being investigated for their role in addressing unmet medical needs.

In the agrochemical sector, the benzothiadiazine scaffold is recognized for its potential in developing novel crop protection agents. The integration of fluorine and chlorine atoms in the structure may contribute to improved pesticidal or herbicidal activity, aligning with the industry's focus on sustainable agriculture and environmental safety. This has led to increased searches for halogenated heterocycles and their applications in modern farming practices.

From a synthetic chemistry perspective, the preparation of 3-{(2-chloro-4-fluorophenyl)methylsulfanyl}-4-propyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione involves multi-step reactions, including sulfanylation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling are often employed to enhance yield and purity. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in green chemistry initiatives.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its practical applications. Recent studies have focused on optimizing these parameters to improve bioavailability and environmental compatibility. This aligns with broader trends in computational chemistry and molecular modeling, where in silico tools are used to predict and refine compound behavior.

Given the rising interest in structure-activity relationships (SAR), 3-{(2-chloro-4-fluorophenyl)methylsulfanyl}-4-propyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione serves as a valuable scaffold for derivatization. Researchers are exploring modifications to its propyl side chain or sulfonyl group to enhance selectivity and efficacy. Such efforts are often highlighted in peer-reviewed journals and conferences, underscoring the compound's versatility.

In summary, 3-{(2-chloro-4-fluorophenyl)methylsulfanyl}-4-propyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 933022-81-2) represents a promising candidate for diverse applications, from pharmaceutical development to agrochemical innovation. Its unique structure and functional groups continue to inspire research, making it a focal point for scientists addressing contemporary challenges in chemistry and biology.